Cas no 1361659-45-1 (Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate
• CAS No: 1361659-45-1
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4799702
• Update Time: 2025-05-26

Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)6-2-10(18-11(17)3-6)8-4-7(14)5-9(15)12(8)16/h2-5H,1H3
• InChI Key： PPOCDBMZLKAIPR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C(=O)OC)C=C(N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate

Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate (CAS No. 1361659-45-1): A Comprehensive Overview

Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate (CAS No. 1361659-45-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of isonicotinate derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a fluoro substituent and a trichlorophenyl group, contribute to its distinctive chemical properties and biological interactions.

The molecular structure of Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate consists of an isonicotinic acid backbone modified with a methyl ester group at one end and fluorine and trichlorophenyl substituents at specific positions. This configuration not only imparts stability to the molecule but also enhances its binding affinity to various biological targets. The fluoro group, in particular, is well-documented for its ability to modulate enzyme activity and receptor binding, making it a valuable moiety in drug design.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate has emerged as a promising candidate in this context due to its potential applications in treating various diseases. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and metabolic disorders.

The synthesis of Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the fluoro group and the trichlorophenyl moiety necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled researchers to optimize these processes, making it feasible to produce this compound on a larger scale for further investigation.

One of the most compelling aspects of Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate is its potential as a lead compound for drug development. Preclinical studies have demonstrated its efficacy in modulating pathways associated with neurological disorders, cancer, and infectious diseases. The compound's ability to interact with specific biological targets suggests that it could be developed into a therapeutic agent with broad applications.

The pharmacokinetic profile of Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate is another area of interest. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. These findings are crucial for understanding how the compound behaves within the body and for predicting its potential therapeutic effects.

In conclusion, Methyl 2-fluoro-6-(2,3,5-trichlorophenyl)isonicotinate (CAS No. 1361659-45-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover more about its properties and potential applications, this compound is poised to play a crucial role in the development of next-generation therapeutics.